molecular formula CaO3Ti B077971 Calcium titanate CAS No. 12049-50-2

Calcium titanate

Cat. No.: B077971
CAS No.: 12049-50-2
M. Wt: 135.94 g/mol
InChI Key: WEUCVIBPSSMHJG-UHFFFAOYSA-N
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Description

Calcium titanate, chemically denoted as calcium titanium oxide, is an inorganic compound with the chemical formula CaTiO₃. As a mineral, it is known as perovskite, named after the Russian mineralogist Lev Perovski. This compound is a colorless, diamagnetic solid, although the mineral form often appears colored due to impurities. This compound is highly valued for its unique properties, including a high dielectric constant, excellent thermal stability, and resistance to chemical corrosion .

Mechanism of Action

Target of Action

Calcium titanate (CaTiO3) is an inorganic compound . It is primarily used in the production of titanium metal or ferrotitanium alloys . The primary targets of this compound are titanium and iron ores, where it is used in the reduction process .

Mode of Action

This compound interacts with its targets through a process known as direct reduction . This process involves the use of calcium carbonate as an additive. When the calcination temperature is greater than 1300℃, this compound begins to be produced as the main titanium-containing phase . The best calcination temperature obtained by the experiment is 1400℃ .

Biochemical Pathways

The biochemical pathways involved in the action of this compound are primarily related to the phase transformation of titanium and the formation mechanism of this compound . The process involves the simultaneous preparation of this compound by direct reduction of iron from ilmenite using a coal-based embedding method .

Pharmacokinetics

It’s worth noting that the compound’s properties, such as its density and solubility, can impact its behavior in various environments .

Result of Action

The result of the action of this compound is the production of titanium in the form of pure this compound . The process also produces direct reduced iron . The grade of Ti in the this compound product is 26.95%, the content of this compound is 76.37% and the recovery rate of titanium is 90.15% .

Action Environment

The action of this compound is influenced by environmental factors such as temperature and the presence of additives like calcium carbonate . For instance, the production of this compound begins when the calcination temperature is greater than 1300℃, and the best results are obtained at a temperature of 1400℃ . The presence of calcium carbonate also influences the process, with an increase in the amount of calcium carbonate leading to an increase in the content of this compound .

Preparation Methods

Synthetic Routes and Reaction Conditions: Calcium titanate can be synthesized through various methods:

Industrial Production Methods: In industrial settings, this compound is often produced by the solid-state reaction method due to its simplicity and efficiency. The process involves high-temperature sintering of calcium carbonate and titanium dioxide, resulting in the formation of this compound .

Chemical Reactions Analysis

Calcium titanate undergoes various chemical reactions, including:

    Oxidation and Reduction: The compound can participate in redox reactions, where the titanium component can change its oxidation state.

    Substitution Reactions: this compound can undergo substitution reactions where other metal ions replace calcium or titanium ions in the lattice structure.

    Photocatalytic Reactions: this compound exhibits photocatalytic properties, making it useful in the degradation of organic pollutants.

Common Reagents and Conditions:

Major Products Formed:

Comparison with Similar Compounds

Calcium titanate belongs to the family of perovskites, which have the general formula ABX₃. Similar compounds include:

    Barium titanate (BaTiO₃): Known for its ferroelectric properties and used in capacitors and piezoelectric devices.

    Strontium titanate (SrTiO₃): Exhibits high dielectric constant and is used in electronic applications.

    Yttrium barium copper oxide (YBa₂Cu₃O₇): A high-temperature superconductor.

Uniqueness of this compound: this compound is unique due to its combination of high dielectric constant, excellent thermal stability, and resistance to chemical corrosion. These properties make it suitable for a wide range of applications, from electronics to biomedical devices .

Biological Activity

Calcium titanate (CaTiO₃) is a bioceramic material that has garnered significant attention in biomedical applications, particularly in bone repair and dental implants. Its biological activity is primarily attributed to its biocompatibility, bioactivity, and potential antibacterial properties. This article explores the biological activity of this compound, presenting detailed research findings, data tables, and case studies.

Overview of this compound

This compound is a ceramic compound with a perovskite structure, known for its excellent mechanical properties and biocompatibility. It is used in various medical applications, including bone grafts, dental implants, and drug delivery systems. The material's ability to bond with bone and promote osteogenesis makes it a valuable candidate for orthopedic and dental applications.

Bioactivity and Osteogenic Properties

Bioactivity refers to the ability of a material to elicit a biological response when in contact with living tissue. This compound exhibits bioactive properties by forming a hydroxyapatite layer on its surface when immersed in simulated body fluid (SBF), which is crucial for bone integration.

Case Study: Iodine-Loaded this compound

A study conducted by Ikeda et al. (2022) investigated the bioactivity and antibacterial activity of iodine-containing this compound (Ca-I-Ti). The results showed that:

  • Cell Viability : MC3T3-E1 cells seeded on Ca-I-Ti demonstrated high viability and proliferation rates.
  • Alkaline Phosphatase (ALP) Activity : The average ALP activity was significantly higher in the Ca-I-Ti group compared to conventional titanium (cp-Ti) groups, indicating enhanced osteogenic potential.
  • Antibacterial Activity : Ca-I-Ti exhibited substantial antibacterial effects against methicillin-susceptible Staphylococcus aureus, with a reduction in viable bacterial counts over time .

The study's findings are summarized in the following table:

ParameterCa-I-Ticp-Ti
Cell Viability (%)95 ± 285 ± 3
ALP Activity (µg/mL)150 ± 1090 ± 5
Bacterial Count (CFU × 10⁴)0.13 ± 0.187.3 ± 4.5

Antibacterial Properties

The incorporation of iodine into this compound enhances its antibacterial properties. Iodine ions are known for their broad-spectrum antimicrobial activity, which helps prevent infections associated with implants.

Research Findings on Antibacterial Efficacy

In vitro studies have shown that iodine-loaded this compound significantly reduces bacterial colonization compared to traditional titanium surfaces. For instance, after 24 hours of incubation:

  • Ca-I-Ti : Bacterial count was reduced to 0.13 CFU × 10⁴.
  • cp-Ti : Bacterial count was recorded at 7.3 CFU × 10⁴ .

This significant reduction indicates the potential of iodine-loaded this compound as an effective biomaterial for preventing implant-related infections.

Cytotoxicity and Genotoxicity Studies

Recent studies have also evaluated the cytotoxicity and genotoxicity of this compound nanoparticles (CaTiO₃ NPs). A study examined the effects of CaTiO₃ NPs on mouse hepatic tissue and found that:

  • Reactive Oxygen Species (ROS) : Elevated levels were observed in treated groups, indicating oxidative stress.
  • Genotoxic Effects : The tail moment in comet assays showed significant DNA damage in treated groups compared to controls .

The following table summarizes the genotoxicity findings:

TreatmentTail Length (mm)% DNA in Tail (%)Tail Moment
Control5.11 ± 0.7733.88 ± 5.991.90 ± 0.70
CaTiO₃ NPs4.34 ± 0.4532.84 ± 2.091.77 ± 0.41

Properties

IUPAC Name

calcium;oxygen(2-);titanium(4+)
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Ca.3O.Ti/q+2;3*-2;+4
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WEUCVIBPSSMHJG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-2].[O-2].[O-2].[Ca+2].[Ti+4]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CaO3Ti
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70890839
Record name Calcium titanium oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70890839
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

135.94 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12049-50-2, 37226-56-5
Record name Calcium titanate
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012049502
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Calcium titanium oxide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70890839
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name CALCIUM TITANATE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6RX87EZD0Z
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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